Cas no 1824277-32-8 (6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride)

• Product Name: 6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride
• CAS No: 1824277-32-8
• MF: C₁₁H₁₅BrClNO
• MW: 292.599901437759
• CID: 6349339
• PubChem ID: 71432338
• Update Time: 2025-05-20

6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-2-BROMO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-5-OL HYDROCHLORIDE
• AKOS026741668
• EN300-196567
• 1824277-32-8
• 6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride
• 6-amino-2-bromo-6,7,8,9-tetrahydro-5h-benzocyclohepten-5-ol HCl

• Inchi： 1S/C11H14BrNO.ClH/c12-8-4-5-9-7(6-8)2-1-3-10(13)11(9)14;/h4-6,10-11,14H,1-3,13H2;1H
• InChI Key： BWJDDHURXBWFEO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCCC(C2O)N.Cl

Computed Properties

• Exact Mass: 291.00255g/mol
• Monoisotopic Mass: 291.00255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride

6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride: A Comprehensive Overview

The compound with CAS No 1824277-32-8, known as 6-Amino-2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of a benzocycloheptene system, featuring an amino group at position 6 and a bromine atom at position 2. The hydrochloride salt form suggests its utility in pharmaceutical formulations where ionization plays a critical role in solubility and bioavailability.

Recent studies have highlighted the importance of benzocycloheptene derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The tetrahydrobenzocycloheptene framework is notable for its rigid structure, which can influence pharmacokinetic properties such as absorption and distribution. The presence of an amino group introduces additional functional diversity, enabling the molecule to participate in various biochemical interactions.

One of the most intriguing aspects of 6-Amino-2-bromo... is its potential as a precursor in the synthesis of more complex molecules. Researchers have explored its role in constructing bioactive compounds with improved pharmacodynamic profiles. For instance, the bromine atom at position 2 can serve as a reactive site for nucleophilic substitutions, facilitating the introduction of diverse substituents that may enhance therapeutic efficacy.

Moreover, advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These innovations not only enhance the scalability of synthesis but also contribute to cost-efficiency, making this compound more accessible for research and development purposes.

In terms of pharmacological activity, 6-Amino... has shown promise in preclinical models targeting neurodegenerative diseases. Its ability to modulate specific receptor systems suggests potential utility in treating conditions such as Alzheimer's disease or Parkinson's disease. However, further studies are required to fully elucidate its mechanism of action and safety profile.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into how 6-Amino... interacts with target proteins at the molecular level. Such studies are instrumental in guiding medicinal chemists toward rational drug design strategies.

Looking ahead, the continued exploration of benzocycloheptene derivatives like CAS No 1824277-32-8 holds great promise for advancing therapeutic interventions across various disease areas. As research progresses, it is anticipated that this compound will serve as a valuable building block in the creation of next-generation pharmaceuticals.